Cas no 214066-78-1 ((2S,4s)-1-tert-butyl 2-methyl 4-(aminomethyl)pyrrolidine-1,2-dicarboxylate)

• Product Name: (2S,4s)-1-tert-butyl 2-methyl 4-(aminomethyl)pyrrolidine-1,2-dicarboxylate
• CAS No: 214066-78-1
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 2193746
• PubChem ID: 54100113
• Update Time: 2025-04-21

(2S,4s)-1-tert-butyl 2-methyl 4-(aminomethyl)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4s)-1-tert-butyl 2-methyl 4-(aminomethyl)pyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-(aminomethyl)pyrrolidine-1,2-dicarboxylate
• MZYOLCKXFNORTA-IUCAKERBSA-N
• DB-344631
• CS-0529040
• 1-(tert-Butyl) 2-methyl (2S,4S)-4-(aminomethyl)pyrrolidine-1,2-dicarboxylate
• trans-4-aminomethyl-n-tert-butoxycarbonyl-l-proline methyl ester
• SCHEMBL7722279
• 214066-78-1

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(16)14-7-8(6-13)5-9(14)10(15)17-4/h8-9H,5-7,13H2,1-4H3/t8-,9-/m0/s1
• InChI Key： MZYOLCKXFNORTA-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](CN)C[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 258.15795719Da
• Monoisotopic Mass: 258.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.126